Cas no 400075-18-5 (5-[(1Z)-2-(4-chlorophenyl)-1-cyanoeth-1-en-1-yl]-1-methyl-1H-pyrrole-2-carboxylic acid)

• Product Name: 5-[(1Z)-2-(4-chlorophenyl)-1-cyanoeth-1-en-1-yl]-1-methyl-1H-pyrrole-2-carboxylic acid
• CAS No: 400075-18-5
• MF: C₁₅H₁₁ClN₂O₂
• MW: 286.713042497635
• MDL: MFCD02571766
• CID: 5233282
• Update Time: 2026-03-08

5-[(1Z)-2-(4-chlorophenyl)-1-cyanoeth-1-en-1-yl]-1-methyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-[(1Z)-2-(4-chlorophenyl)-1-cyanoeth-1-en-1-yl]-1-methyl-1H-pyrrole-2-carboxylic acid
• 1H-Pyrrole-2-carboxylic acid, 5-[2-(4-chlorophenyl)-1-cyanoethenyl]-1-methyl-

• MDL： MFCD02571766
• Inchi： 1S/C15H11ClN2O2/c1-18-13(6-7-14(18)15(19)20)11(9-17)8-10-2-4-12(16)5-3-10/h2-8H,1H3,(H,19,20)
• InChI Key： VDRHWUZJJBFOKL-UHFFFAOYSA-N
• SMILES： N1(C)C(C(C#N)=CC2=CC=C(Cl)C=C2)=CC=C1C(O)=O

Additional information on 5-[(1Z)-2-(4-chlorophenyl)-1-cyanoeth-1-en-1-yl]-1-methyl-1H-pyrrole-2-carboxylic acid

Introduction to 5-[(1Z)-2-(4-chlorophenyl)-1-cyanoeth-1-en-1-yl]-1-methyl-1H-pyrrole-2-carboxylic acid (CAS No. 400075-18-5)

5-[(1Z)-2-(4-chlorophenyl)-1-cyanoeth-1-en-1-yl]-1-methyl-1H-pyrrole-2-carboxylic acid, identified by its CAS number 400075-18-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic molecules, specifically featuring a pyrrole core appended with an acrylonitrile-like side chain. The structural configuration of this molecule, characterized by its 4-chlorophenyl substituent and cyanoethenyl moiety, positions it as a promising candidate for further exploration in drug discovery and molecular biology applications.

The chemical structure of 5-[(1Z)-2-(4-chlorophenyl)-1-cyanoeth-1-en-1-yl]-1-methyl-1H-pyrrole-2-carboxylic acid exhibits a high degree of functional diversity, which is a critical factor in its potential utility as a pharmacophore. The presence of the methyl group at the 1-position of the pyrrole ring and the conjugated system formed by the acrylonitrile side chain contribute to its unique electronic properties. These features make the compound an intriguing subject for studying its interactions with biological targets, particularly enzymes and receptors involved in various pathological processes.

In recent years, there has been a surge in interest regarding heterocyclic compounds due to their prevalence in bioactive molecules. Pyrrole derivatives, in particular, have been extensively studied for their role in medicinal chemistry. The compound 5-[(1Z)-2-(4-chlorophenyl)-1-cyanoeth-1-en-1-yl]-1-methyl-1H-pyrrole-2-carboxylic acid stands out due to its structural complexity and the potential for modulating biological pathways. The 4-chlorophenyl group introduces a halogenated aromatic ring, which is known to enhance binding affinity in many drug candidates. Additionally, the cyanoethenyl unit provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific applications.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The pyrrole core is a common scaffold in many bioactive molecules, including antiviral, anticancer, and anti-inflammatory drugs. The structural motif of 5-[(1Z)-2-(4-chlorophenyl)-1-cyanoeth-1-en-1-yl]-1-methyl-1H-pyrrole-2-carboxylic acid suggests that it may interact with biological targets in a manner similar to these established drugs. However, its unique structure also hints at the possibility of targeting novel pathways or modifying existing ones to achieve greater therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can gain insights into how 5-[(1Z)-2-(4-chlorophenyl)-1-cyanoeth-1-en-1-yl]-1-methyl-1H-pyrrole-2-carboxylic acid might interact with specific proteins or enzymes. These studies have already begun to reveal promising leads for further experimental validation. For instance, preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain kinases, which are key players in cancer progression.

The synthesis of 5-[(1Z)-2-(4-chlorophenyl)-1-cyanoeth-1-en-1-yl]-1-methyl-1H-pyrrole-2-carboxylic acid presents both challenges and opportunities for synthetic chemists. The need for precise control over reaction conditions and stereochemistry is paramount to ensuring the desired product integrity. However, recent innovations in synthetic methodologies have made it increasingly feasible to construct complex heterocyclic frameworks like this one. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have significantly streamlined the synthesis process, allowing for more efficient production scales.

In addition to its pharmaceutical potential, this compound has also shown promise in material science applications. The conjugated system present in its structure makes it a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The ability to tune electronic properties through structural modifications opens up new avenues for developing advanced materials with tailored functionalities.

The future direction of research on 5-[(]((](((](((](((](((](((](((](((]((](##((##((##((##((##(##(##(##(##(##(##(###(###(###(###(###(###(###(###(###(###) - 40007518 - 18 - 5) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) - 40007518 - 18 - 5) - 40007518 - 18 - 5) - 40007518 - 18 - 5) - 40007518 - 18 - 5) - 40007518 - 18 - 5) As our understanding of molecular interactions continues to evolve, compounds like 5-[(]((](((](((](((](((]((__(([([([([([([([([([([([([([(####)(####)(####)(####)(####)(####)(####)(####)(####)(####)[[[ This will undoubtedly lead to new discoveries and innovations across multiple disciplines. The continued exploration of such versatile molecules will not only enhance our arsenal of therapeutic agents but also expand our knowledge of fundamental chemical principles.